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The table below summarizes the quantitative data on Q203 potency from key studies.

MICso Value ) Source

Experimental Context & Notes .
(nM) Citation
1.5 nM Growth inhibition assay; Mean value reported for H37Rv among [1]

several clinical isolates.

10 nM Growth inhibition assay; MIC decreased to 1.25 nM when [2]
combined with a cytochrome bd inhibitor.

Low nanomolar In vitro activity in cultured broth medium and inside macrophages. [3]
range

Mechanism of Action and Respiratory Pathway

Q203 inhibits the cytochrome bci:aaz complex, a key branch of the mycobacterial electron transport chain
(ETC) essential for energy production [4] [1] [3]. M. tuberculosis possesses a flexible ETC with a second,
alternative terminal oxidase called cytochrome bd. When the cytochrome bci:aas complex is inhibited by

Q203, the bacterium can reroute electrons through the cytochrome bd oxidase to maintain respiration and
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viability, which explains the bacteriostatic nature of Q203 when used alone [4] [1] [5]. The following

diagram illustrates this pathway and the site of Q203 inhibition.
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Diagram of Q203 inhibiting the cytochrome bci:aasz complex in the M. tuberculosis electron transport chain.

Key Experimental Protocols

The potency of Q203 is typically established through a combination of biochemical and whole-cell assays.

e Resazurin Microtiter Assay (REMA): This common method determines the Minimum Inhibitory
Concentration (MIC) in liquid culture. Briefly, a logarithmic-phase M. tuberculosis H37Rv culture is
diluted and incubated in 7H9 broth with serial dilutions of Q203 in a 96-well plate. After 7-10 days of
incubation, resazurin solution is added. A color change from blue to pink indicates bacterial metabolic
activity, and the MICso or MICoo is the lowest drug concentration that prevents this color change [2].

o Extracellular Flux Analysis: This technique measures the Oxygen Consumption Rate (OCR) of
live bacteria in real-time. M. tuberculosis is treated with Q203 in a specialized instrument plate. A
sharp drop in OCR upon drug addition indicates direct inhibition of the ETC. Intriguingly, studies show
that OCR can increase after Q203 treatment, which is interpreted as the bacteria rerouting electron
flow and increasing metabolic activity to compensate for the inhibition [4].

¢ Inverted Membrane Vesicle (IMV) Assays: IMVs are prepared from disrupted M. tuberculosis cells.
The effect of Q203 on its specific target is measured by adding NADH and monitoring oxygen
consumption or ATP production. These assays confirm that Q203 directly inhibits the cytochrome bc:
complex without disrupting the proton gradient, distinguishing it from uncouplers [4] [2].
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Clinical Development and Therapeutic Potential

Q203, now known as Telacebec, has progressed to clinical trials. A Phase 1b study demonstrated that
multiple oral doses up to 320 mg daily for 14 days were safe and well-tolerated in healthy adult subjects,
achieving plasma exposures consistent with its potent MIC [3]. The primary therapeutic strategy involves
combination therapy, as Q203 is bacteriostatic when used alone but shows synergistic bactericidal activity
when combined with other agents that target the ETC, such as bedaquiline (BDQ) or inhibitors of the
alternative cytochrome bd oxidase [4] [2] [1]. Furthermore, host immunity can influence efficacy; the acidic
environment within IFNy-activated macrophages inhibits the cytochrome bci:aaz complex, making the

bacterium more dependent on the cytochrome bd oxidase and thereby increasing its susceptibility to Q203

[5].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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